![molecular formula C26H25N3O4S2 B2850036 N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide CAS No. 683260-61-9](/img/structure/B2850036.png)
N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide
Description
N-(3-(benzo[d]thiazol-2-yl)-4-hydroxyphenyl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide is a useful research compound. Its molecular formula is C26H25N3O4S2 and its molecular weight is 507.62. The purity is usually 95%.
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Scientific Research Applications
Optical Materials
The structural properties of benzothiazole derivatives have been explored for their potential as optical materials. The presence of the benzothiazole moiety can influence the photophysical properties of a compound, making it suitable for applications in organic light-emitting diodes (OLEDs) and other photonic devices .
Biological Potential
Compounds containing the benzothiazole group have been studied for various biological activities. They exhibit potential as antimicrobial, antifungal, and anticancer agents. The specific compound could be part of ongoing research to develop new therapeutic agents .
Supramolecular Chemistry
The ability of benzothiazole derivatives to form stable crystal structures through hydrogen bonding and π-π interactions makes them interesting candidates for supramolecular chemistry applications. These properties are essential for the design of molecular assemblies and networks .
Hirshfeld Surface Analysis
Hirshfeld surface analysis is a technique used to study intermolecular interactions in crystal structures. The compound’s ability to form diverse interactions makes it a suitable candidate for such studies, which can provide insights into the stability and behavior of molecular crystals .
PIXEL Calculations
PIXEL calculations are used to predict the lattice energies of crystal structures. The benzothiazole derivative’s well-defined intermolecular interactions make it an ideal subject for such computational studies, which can help in understanding and predicting the properties of new materials .
Drug Design
The structural features of benzothiazole derivatives, such as the one , are often incorporated into drug design due to their pharmacophoric properties. They can interact with various biological targets, which is valuable in the development of new medications .
Analytical Chemistry
Benzothiazole derivatives can be used as chromophoric or fluorophoric groups in analytical chemistry. They can be part of sensors or probes that detect the presence of specific ions or molecules .
Material Science
The robustness of the crystal structures of benzothiazole derivatives suggests their use in material science, particularly in the development of organic semiconductors and other electronic materials .
properties
IUPAC Name |
N-[3-(1,3-benzothiazol-2-yl)-4-hydroxyphenyl]-4-(4-methylpiperidin-1-yl)sulfonylbenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H25N3O4S2/c1-17-12-14-29(15-13-17)35(32,33)20-9-6-18(7-10-20)25(31)27-19-8-11-23(30)21(16-19)26-28-22-4-2-3-5-24(22)34-26/h2-11,16-17,30H,12-15H2,1H3,(H,27,31) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AJCFXFSCFFUPMK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC(=C(C=C3)O)C4=NC5=CC=CC=C5S4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H25N3O4S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
507.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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